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Introduction
Pymetrozine is a selective insecticide belonging to the pyridine azomethine chemical class,

highly effective against sap-sucking insects such as aphids and whiteflies. Its unique mode of

action, which involves the inhibition of feeding behavior, makes it a valuable tool in integrated

pest management (IPM) programs. The efficacy of pymetrozine in spray applications can be

significantly enhanced through the use of appropriate adjuvants. These additives improve the

physical and chemical properties of the spray solution, leading to better coverage, penetration,

and ultimately, improved pest control.

This document provides detailed application notes and experimental protocols for utilizing

adjuvants to enhance the efficacy of pymetrozine. The information is compiled from various

studies and regulatory documents to guide researchers in developing and evaluating more

effective pest control strategies.

Mechanism of Action: Pymetrozine and Adjuvants
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Pymetrozine acts by selectively targeting the neural regulation of fluid intake in insects,

causing a cessation of feeding shortly after exposure, which leads to starvation and mortality.

Adjuvants, while not having insecticidal properties themselves, enhance the performance of

pymetrozine through several mechanisms:

Improved Wetting and Spreading: Surfactants, a common type of adjuvant, reduce the

surface tension of spray droplets, allowing them to spread more evenly over the waxy

surfaces of leaves.

Enhanced Penetration: Certain adjuvants, often referred to as "penetrating types," facilitate

the movement of the active ingredient through the plant cuticle, increasing its uptake into the

leaf tissue.

Increased Rainfastness: Stickers and extenders help the insecticide adhere to the leaf

surface, preventing it from being washed off by rain.

Drift Reduction: Drift control agents increase the droplet size, minimizing the off-target

movement of the spray.

Data Presentation: Efficacy of Pymetrozine with
Adjuvants
The following tables summarize quantitative data from field trials and studies on the efficacy of

pymetrozine when used with various adjuvants.

Table 1: Efficacy of Pymetrozine (Fulfill® 50WG) with a Penetrating Adjuvant against Cotton

Aphid (Aphis gossypii)
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Treatment
Application
Rate (lbs ai/A)

Days After
Application

Mean No.
Aphids/Leaf

% Control

Pymetrozine +

Adjuvant
0.086 3 5.2 85%

Pymetrozine +

Adjuvant
0.086 7 2.8 92%

Pymetrozine +

Adjuvant
0.086 14 4.1 88%

Untreated

Control
- - 35.0 -

Source: Adapted from 1999 field trial results.[1] A penetrating type adjuvant was used at the

manufacturer's recommended rate.

Table 2: Comparative Efficacy of Pymetrozine (Curate 50 WDG) with and without an Adjuvant

against Cotton Whitefly (Bemisia tabaci)

Treatment Application Rate
Mean Whitefly Population
Reduction (%)

Pymetrozine
Manufacturer's recommended

dose
65%

Pymetrozine + Alkyl ether

sulphate sodium

Manufacturer's recommended

dose
85%

Untreated Control - 0%

Source: Adapted from a study on the comparative efficacy of different insecticides. The addition

of the adjuvant significantly increased the efficacy of pymetrozine.

Table 3: Recommended Adjuvants and Application Rates for Pymetrozine (Endeavor 50WG)

on Ornamental Plants
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Adjuvant Type Adjuvant Name Application Rate Purpose

Non-ionic AGRAL® 90
250 mL/100 L of water

(0.25% v/v)
Improve coverage

Proprietary Blend LI® 700
500 mL/100 L of water

(0.5% v/v)
Improve coverage

Organosilicone SYLGARD® 309
250 mL/100 L of water

(0.25% v/v)
Improve coverage

Source: Adapted from Health Canada, Pest Management Regulatory Agency (PMRA)

proposed registration decision.[2]

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the enhancement of

pymetrozine efficacy with adjuvants.

Protocol 1: Field Trial for Evaluating Pymetrozine and
Adjuvant Efficacy on Cotton Aphids
Objective: To determine the efficacy of pymetrozine tank-mixed with a penetrating adjuvant for

the control of cotton aphids (Aphis gossypii) under field conditions.

Materials:

Pymetrozine 50WG formulation (e.g., Fulfill®).

Penetrating type adjuvant (e.g., non-ionic surfactant, organosilicone).

Standard ground spray equipment (e.g., backpack sprayer with a boom and flat-fan nozzles).

Cotton field with a natural infestation of aphids.

Replicated plot design materials (stakes, flags).

Data collection tools (magnifying glass, counters, data sheets).
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Experimental Design:

Plot Layout: Establish a randomized complete block design with a minimum of four replicates

per treatment. Individual plot sizes should be sufficient to minimize spray drift between plots

(e.g., 4 rows x 15 meters).

Treatments:

Treatment 1: Pymetrozine at the recommended rate (e.g., 0.086 lbs ai/A) tank-mixed with

the selected adjuvant at the manufacturer's recommended rate.[1]

Treatment 2: Pymetrozine at the recommended rate alone.

Treatment 3: Untreated control (sprayed with water only).

Application:

Calibrate the sprayer to deliver a consistent volume of spray solution (e.g., 10-20 gallons

per acre).

Prepare the spray solutions immediately before application. For the tank-mix, first, mix the

pymetrozine with water, and then add the adjuvant according to the manufacturer's

instructions.

Apply the treatments to the respective plots, ensuring thorough coverage of the cotton

foliage. Applications should be made when environmental conditions are suitable (e.g., low

wind).

Data Collection:

Pre-treatment counts: Before application, count the number of aphids on a set number of

leaves (e.g., 10 leaves) per plot to establish a baseline.

Post-treatment counts: At set intervals after application (e.g., 3, 7, and 14 days), repeat

the aphid counts on new, randomly selected leaves from the middle rows of each plot.

Data Analysis:
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Calculate the mean number of aphids per leaf for each treatment at each time point.

Determine the percentage of control for each treatment compared to the untreated control

using the Henderson-Tilton formula.

Perform statistical analysis (e.g., ANOVA) to determine significant differences between

treatments.

Protocol 2: Greenhouse Trial for Comparative Efficacy of
Different Adjuvant Types with Pymetrozine
Objective: To compare the efficacy of pymetrozine when tank-mixed with a non-ionic

surfactant versus an organosilicone adjuvant for the control of whiteflies (Bemisia tabaci) on a

greenhouse crop (e.g., tomatoes).

Materials:

Pymetrozine 50WG formulation (e.g., Endeavor®).

Non-ionic surfactant (e.g., AGRAL® 90).

Organosilicone adjuvant (e.g., SYLGARD® 309).

Greenhouse-grown tomato plants infested with whiteflies.

Handheld sprayer.

Cages to isolate individual plants or groups of plants to prevent insect movement between

treatments.

Experimental Design:

Plant Preparation: Grow tomato plants in individual pots to a suitable size (e.g., 6-8 true

leaves). Artificially infest the plants with a known number of adult whiteflies and allow them to

establish.

Treatments:
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Treatment 1: Pymetrozine at the recommended rate (e.g., 10 g product/100 L water) tank-

mixed with a non-ionic surfactant (e.g., 0.25% v/v).[2]

Treatment 2: Pymetrozine at the recommended rate tank-mixed with an organosilicone

adjuvant (e.g., 0.25% v/v).[2]

Treatment 3: Pymetrozine at the recommended rate alone.

Treatment 4: Untreated control (sprayed with water only).

Application:

Isolate the plants for each treatment to prevent cross-contamination.

Prepare the spray solutions and apply them to the plants until runoff, ensuring complete

coverage of all plant surfaces, including the undersides of leaves.

Data Collection:

At specified intervals after application (e.g., 2, 5, and 10 days), count the number of live

adult whiteflies on a subset of leaves from each plant.

Nymphal mortality can also be assessed by examining a sample of leaves under a

microscope.

Data Analysis:

Calculate the mean number of live whiteflies per leaf for each treatment.

Analyze the data using appropriate statistical methods to compare the efficacy of the

different adjuvant treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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